Cas no 2229539-05-1 (4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229539-05-1
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5866201
• PubChem ID: 165710627
• Update Time: 2025-10-30

4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid
• EN300-1818382
• 2229539-05-1

• Inchi： 1S/C11H19NO3/c12-8-3-5-11(6-4-8,10(13)14)9-2-1-7-15-9/h8-9H,1-7,12H2,(H,13,14)
• InChI Key： ZPJPRYUUPFOMBM-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229539-05-1)

4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229539-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique cyclohexane backbone and oxolan (tetrahydrofuran) moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the amino and carboxylic acid functional groups, make it a valuable building block for drug discovery and development.

In recent years, the demand for custom synthesis intermediates like 4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in its potential applications in neurological disorders and metabolic diseases, given its ability to modulate specific biochemical pathways. The compound's stereochemistry and conformational flexibility also make it a subject of interest in computational chemistry and molecular modeling studies.

The synthesis of 4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid typically involves multi-step organic reactions, including cyclization, amination, and carboxylation. These processes are optimized to achieve high yield and purity, which are critical for its use in high-throughput screening and lead optimization. The compound's CAS No. 2229539-05-1 serves as a unique identifier in chemical databases, facilitating its traceability in regulatory submissions and patent applications.

From an industrial perspective, 4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid is often discussed in the context of green chemistry and sustainable manufacturing. Companies are increasingly adopting catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with global trends toward eco-friendly synthesis and carbon footprint reduction, which are hot topics in both academic and corporate research.

Another area of interest is the compound's role in peptide mimetics and protease inhibitors. Its rigid-cyclic structure and hydrogen-bonding capabilities make it a promising candidate for designing bioactive peptides with enhanced stability and specificity. This has led to its inclusion in libraries for fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies.

In summary, 4-amino-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229539-05-1) is a multifaceted compound with broad applications in medicinal chemistry, biotechnology, and material science. Its relevance to cutting-edge research topics like AI-driven drug design and personalized therapeutics ensures its continued prominence in scientific literature and industrial workflows.